Cas no 640768-03-2 (4-Fluoro-1-isobutoxy-2-nitrobenzene)

• Product Name: 4-Fluoro-1-isobutoxy-2-nitrobenzene
• CAS No: 640768-03-2
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 4779481
• Update Time: 2025-07-20

4-Fluoro-1-isobutoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-isobutoxy-2-nitrobenzene
• 4-fluoro-1-(2-methylpropoxy)-2-nitrobenzene
• Benzene, 4-fluoro-1-(2-methylpropoxy)-2-nitro-

• Inchi： 1S/C10H12FNO3/c1-7(2)6-15-10-4-3-8(11)5-9(10)12(13)14/h3-5,7H,6H2,1-2H3
• InChI Key： OYFUJWGXUCLYHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Fluoro-1-isobutoxy-2-nitrobenzene

Introduction to 4-Fluoro-1-isobutoxy-2-nitrobenzene (CAS No: 640768-03-2)

4-Fluoro-1-isobutoxy-2-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No) 640768-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse chemical properties and potential applications. The presence of both a fluoro substituent and an isobutoxy group on a nitrobenzene core imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-Fluoro-1-isobutoxy-2-nitrobenzene contribute to its utility in various chemical transformations. The fluorine atom, known for its electron-withdrawing inductive effect, can influence the electronic properties of the aromatic ring, thereby affecting reaction pathways in synthesis. Concurrently, the isobutoxy group introduces steric hindrance and hydrophobicity, which can be leveraged in designing molecules with specific solubility profiles or metabolic stability. These characteristics make it a promising candidate for further derivatization and application in drug discovery.

In recent years, there has been a growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of bioactive molecules. The nitro group, while traditionally associated with explosive materials, has found utility as a protecting group or a functional handle in medicinal chemistry. For instance, the reduction of nitro groups to amino groups provides a straightforward method to introduce amine functionalities, which are prevalent in many pharmacophores. The fluorinated and alkoxy-substituted nitrobenzenes, such as 4-Fluoro-1-isobutoxy-2-nitrobenzene, offer additional layers of complexity that can be exploited to fine-tune biological activity.

One of the most compelling aspects of 4-Fluoro-1-isobutoxy-2-nitrobenzene is its potential application in the development of novel therapeutic agents. The fluoro substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. For example, fluoroaromatics have been successfully used in antiviral, anticancer, and anti-inflammatory drugs. The combination of a fluoro group with an isobutoxy moiety on a nitrobenzene scaffold suggests that this compound could serve as a versatile building block for designing next-generation pharmaceuticals.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic and steric effects of substituents in aromatic compounds. Molecular modeling studies indicate that the presence of both fluorine and isobutoxy groups can create specific dipole moments and spatial arrangements that may enhance interactions with biological targets. This insight has prompted researchers to explore 4-Fluoro-1-isobutoxy-2-nitrobenzene as a starting point for structure-based drug design. By leveraging computational tools, scientists can predict how modifications to this core structure might affect its biological activity, leading to more efficient drug development pipelines.

The agrochemical sector has also shown interest in nitroaromatic compounds due to their potential as intermediates for herbicides and pesticides. The unique combination of functional groups in 4-Fluoro-1-isobutoxy-2-nitrobenzene makes it a candidate for synthesizing molecules that exhibit potent activity against pests while maintaining environmental safety. Researchers are investigating how subtle changes in the substitution pattern can alter the bioactivity profile, aiming to develop compounds that offer improved efficacy and reduced toxicity.

In conclusion, 4-Fluoro-1-isobutoxy-2-nitrobenzene (CAS No: 640768-03-2) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its structural features—combining a fluoro group, an isobutoxy moiety, and a nitro substituent—endow it with unique chemical properties that make it valuable for synthetic chemistry and drug discovery. As research continues to uncover new methodologies for functionalizing aromatic rings, compounds like 4-Fluoro-1-isobutoxy-2-nitrobenzene are likely to play an increasingly important role in developing innovative therapeutics and sustainable agricultural solutions.